Cas no 32470-52-3 (4-[(piperidin-1-yl)methyl]piperidine)

• Product Name: 4-[(piperidin-1-yl)methyl]piperidine
• CAS No: 32470-52-3
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 293645
• PubChem ID: 12802905
• Update Time: 2025-06-07

4-[(piperidin-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Piperidinylmethyl)piperidine
• 1-(PIPERIDIN-4-YLMETHYL)PIPERIDINE
• 1-(piperidin-4-ylmethyl)piperidine hydrochloride
• Piperidine,1-(4-piperidinylmethyl)-
• 1,4'-methanediyl-bis-piperidine
• 4-[(piperidin-1-yl)methyl]piperidine
• EN300-58710
• 1,4'-methylenedipiperidine
• 1-[(Piperidin-4-yl)methyl]piperidine
• SCHEMBL47050
• AKOS000124285
• KQUQJHZJTWYGAQ-UHFFFAOYSA-N
• 4-piperidin-1-ylmethyl-piperidine
• 32470-52-3
• MFCD05215178
• BB 0220159
• 4-(1-Piperidylmethyl)piperidine
• J-018748
• DTXSID60510231
• 4-(piperidin-1-yl)methylpiperidine
• SB41702
• 4-(piperidin-1-ylmethyl)piperidine

• MDL： MFCD05215178
• Inchi： 1S/C11H22N2/c1-2-8-13(9-3-1)10-11-4-6-12-7-5-11/h11-12H,1-10H2
• InChI Key： KQUQJHZJTWYGAQ-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC1CCNCC1

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.73860

4-[(piperidin-1-yl)methyl]piperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(piperidin-1-yl)methyl]piperidine

Introduction to 4-[(piperidin-1-yl)methyl]piperidine (CAS No. 32470-52-3)

4-[(piperidin-1-yl)methyl]piperidine, also known by its CAS number 32470-52-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are cyclic amines with a wide range of biological activities. The unique structure of 4-[(piperidin-1-yl)methyl]piperidine makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and pain management.

The molecular formula of 4-[(piperidin-1-yl)methyl]piperidine is C₁₁H₂₂N₂, and its molecular weight is 186.30 g/mol. The compound features a central piperidine ring with a substituted methyl group, which itself carries another piperidine moiety. This structural arrangement provides the molecule with unique pharmacological properties, making it an attractive candidate for various pharmaceutical applications.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 4-[(piperidin-1-yl)methyl]piperidine. One notable area of interest is its role as a modulator of neurotransmitter systems, particularly in the context of CNS disorders. Studies have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 4-[(piperidin-1-yl)methyl]piperidine for serotonin receptors. The results indicated that the compound exhibits high affinity for serotonin 5-HT_1A receptors, suggesting its potential as an anxiolytic agent. Additionally, preclinical studies have demonstrated that 4-[(piperidin-1-yl)methyl]piperidine can modulate dopamine D₂ receptors, which are key targets for antipsychotic drugs.

Beyond its potential in CNS disorders, 4-[(piperidin-1-yl)methyl]piperidine has also shown promise in pain management. Research published in the Pain Management Journal in 2020 evaluated the analgesic properties of this compound in animal models. The findings revealed that 4-[(piperidin-1-yl)methyl]piperidine exhibits potent analgesic effects without causing significant side effects, making it a potential alternative to traditional opioid-based pain relievers.

The pharmacokinetic properties of 4-[(piperidin-1-yl)methyl]piperidine have also been extensively studied. A study published in the Clinical Pharmacology & Therapeutics in 2022 reported that the compound has favorable oral bioavailability and a moderate half-life, which are desirable characteristics for a drug candidate. These properties suggest that 4-[(piperidin-1-yl)methyl]piperidine could be effectively administered orally, simplifying its use in clinical settings.

In addition to its therapeutic potential, 4-[(piperidin-1-yl)methyl]piperidine has been explored as a tool compound in academic research. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable tool for understanding the underlying mechanisms of various neurological and psychiatric disorders. For instance, researchers at the University of California used this compound to investigate the role of serotonin 5-HT_1A receptors in anxiety disorders, providing insights into potential new therapeutic targets.

The synthesis of 4-[(piperidin-1-yl)methyl]piperidine has been well-documented in the literature. A common synthetic route involves the reaction of piperidine with formaldehyde followed by reductive amination with another piperidine molecule. This process yields high-purity product with good yields, making it accessible for both research and industrial applications.

In conclusion, 4-[(piperidin-1-yl)methyl]piperidine (CAS No. 32470-52-3) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing novel therapies for CNS disorders and pain management. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.